Cas no 1332529-51-7 ((2-Ethylpyrimidin-4-yl)methylamine Dihydrochloride)

• Product Name: (2-Ethylpyrimidin-4-yl)methylamine Dihydrochloride
• CAS No: 1332529-51-7
• MF: C₇H₁₃Cl₂N₃
• MW: 210.104219198227
• MDL: MFCD18071387
• CID: 4695031
• Update Time: 2025-05-21

(2-Ethylpyrimidin-4-yl)methylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [(2-ethylpyrimidin-4-yl)methyl]amine dihydrochloride
• [(2-Ethylpyrimidin-4-yl)methyl]aminedihydrochloride
• (2-ethylpyrimidin-4-yl)methanamine dihydrochloride
• (2-Ethylpyrimidin-4-yl)methanamine;dihydrochloride
• (2-Ethylpyrimidin-4-yl)methylamine Dihydrochloride

• MDL： MFCD18071387
• Inchi： 1S/C7H11N3.2ClH/c1-2-7-9-4-3-6(5-8)10-7;;/h3-4H,2,5,8H2,1H3;2*1H
• InChI Key： HDIRGZBKBJGXQZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(=CC=NC=1CC)CN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 94.9
• Topological Polar Surface Area: 51.8

Additional information on (2-Ethylpyrimidin-4-yl)methylamine Dihydrochloride

Introduction to (2-Ethylpyrimidin-4-yl)methylamine Dihydrochloride (CAS No: 1332529-51-7)

The compound (2-Ethylpyrimidin-4-yl)methylamine Dihydrochloride (CAS No: 1332529-51-7) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound, characterized by its unique structure and properties, has garnered attention in recent years due to its potential applications in drug discovery and material science. The pyrimidine ring at the core of this molecule is a well-known scaffold in medicinal chemistry, often associated with bioactive properties.

Recent studies have highlighted the importance of (2-Ethylpyrimidin-4-yl)methylamine Dihydrochloride in the development of novel therapeutic agents. Researchers have explored its role as a potential lead compound in the design of kinase inhibitors, which are critical in targeting various diseases, including cancer and inflammatory disorders. The dihydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability, making it more amenable for pharmacological studies.

One of the most promising aspects of this compound is its ability to modulate cellular signaling pathways. By inhibiting specific kinases, (2-Ethylpyrimidin-4-yl)methylamine Dihydrochloride has shown potential in reducing tumor growth and metastasis in preclinical models. These findings underscore its potential as a candidate for anticancer drug development.

In addition to its therapeutic applications, (2-Ethylpyrimidin-4-yl)methylamine Dihydrochloride has also been investigated for its role in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the scalable production of this compound, further enhancing its applicability in industrial settings.

The synthesis of (2-Ethylpyrimidin-4-yl)methylamine Dihydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of an ethyl group onto the pyrimidine ring not only enhances the molecule's stability but also introduces new reactivity patterns that are exploitable in various chemical transformations.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its molecular structure and dynamic behavior, which are essential for understanding its functional properties.

Looking ahead, the continued exploration of (2-Ethylpyrimidin-4-yl)methylamine Dihydrochloride is expected to yield further breakthroughs in both medicinal and materials chemistry. Its versatility as a building block for more complex molecules positions it as a key player in future research endeavors.